Cas no 144901-90-6 ((4S,5R)-2,2-DIMETHYL-4-((R)-OXIRAN-2-YL)-5-VINYL-1,3-DIOXOLANE)

• Product Name: (4S,5R)-2,2-DIMETHYL-4-((R)-OXIRAN-2-YL)-5-VINYL-1,3-DIOXOLANE
• CAS No: 144901-90-6
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5249637
• Update Time: 2026-03-09

(4S,5R)-2,2-DIMETHYL-4-((R)-OXIRAN-2-YL)-5-VINYL-1,3-DIOXOLANE Chemical and Physical Properties

Names and Identifiers

• (4S,5R)-2,2-DIMETHYL-4-((R)-OXIRAN-2-YL)-5-VINYL-1,3-DIOXOLANE

• Inchi： 1S/C9H14O3/c1-4-6-8(7-5-10-7)12-9(2,3)11-6/h4,6-8H,1,5H2,2-3H3/t6-,7-,8+/m1/s1
• InChI Key： AKTQXGIWIPHDOK-PRJMDXOYSA-N
• SMILES： O1[C@H](C=C)[C@@H]([C@H]2CO2)OC1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on (4S,5R)-2,2-DIMETHYL-4-((R)-OXIRAN-2-YL)-5-VINYL-1,3-DIOXOLANE

(4S,5R)-2,2-DIMETHYL-4-((R)-OXIRAN-2-YL)-5-VINYL-1,3-DIOXOLANE (CAS No. 144901-90-6): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

(4S,5R)-2,2-DIMETHYL-4-((R)-OXIRAN-2-YL)-5-VINYL-1,3-DIOXOLANE (CAS No. 144901-90-6) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of dioxolanes, which are cyclic ethers with a five-membered ring containing two oxygen atoms. The presence of multiple chiral centers and functional groups makes it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of (4S,5R)-2,2-DIMETHYL-4-((R)-OXIRAN-2-YL)-5-VINYL-1,3-DIOXOLANE is characterized by a 1,3-dioxolane ring with two methyl groups at the 2-position, an oxirane (epoxide) group at the 4-position, and a vinyl group at the 5-position. The chiral centers at the 4 and 5 positions are crucial for its stereochemical properties and reactivity. The combination of these functional groups provides a versatile platform for further chemical modifications and derivatizations.

In recent years, there has been a growing interest in the synthesis and application of chiral dioxolanes like (4S,5R)-2,2-DIMETHYL-4-((R)-OXIRAN-2-YL)-5-VINYL-1,3-DIOXOLANE. One of the key areas of research is the development of efficient and stereoselective synthetic routes to access this compound. Various methodologies have been reported in the literature, including asymmetric epoxidation reactions and enantioselective catalytic processes. These synthetic strategies not only enhance the yield and purity of the product but also provide insights into the underlying mechanisms governing chirality transfer and control.

The biological activity of (4S,5R)-2,2-DIMETHYL-4-((R)-OXIRAN-2-YL)-5-VINYL-1,3-DIOXOLANE has been explored in several studies. One notable application is its use as a precursor in the synthesis of antiviral agents. The oxirane group can undergo ring-opening reactions with nucleophiles to form new carbon-oxygen bonds, which can be further functionalized to introduce bioactive moieties. For example, researchers have utilized this compound to synthesize derivatives with enhanced antiviral properties against herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

Beyond antiviral applications, (4S,5R)-2,2-DIMETHYL-4-((R)-OXIRAN-2-YL)-5-VINYL-1,3-DIOXOLANE has also shown promise in the development of anticancer drugs. The vinyl group can be used to introduce conjugated systems that enhance the lipophilicity and cellular uptake of the final product. Additionally, the presence of multiple chiral centers allows for fine-tuning of the pharmacological properties through enantiomeric enrichment. Studies have demonstrated that certain derivatives exhibit selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells.

The versatility of (4S,5R)-2,2-DIMETHYL-4-((R)-OXIRAN-2-YL)-5-VINYL-1,3-DIOXOLANE extends to its use as a building block in combinatorial chemistry. Combinatorial approaches involve the rapid synthesis and screening of large libraries of compounds to identify lead candidates with desired biological activities. By using this compound as a starting material, chemists can generate diverse structural analogs that can be tested for various therapeutic applications. This strategy has been particularly useful in drug discovery programs targeting neglected diseases where traditional methods may be less effective.

In addition to its medicinal applications, (4S,5R)-2,2-DIMETHYL-4-((R)-OXIRAN-2-YL)-5-VINYL-1,3-DIOXOLANE has found utility in materials science. The combination of its chiral structure and functional groups makes it suitable for the preparation of chiral materials with unique optical and electronic properties. For instance, researchers have explored its use in the synthesis of chiroptical switches and sensors that can detect enantiomeric excess in complex mixtures.

The safety profile of (4S,5R)-2,2-DIMETHYL-4-((R)-OXIRAN-2-YL)-5-VINYL-1,3-DIOXOLANE is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled under appropriate conditions, proper precautions should be taken to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling procedures and emergency response measures.

In conclusion, (4S,5R)-2,2-DIMETHYL-4-((R)-OXIRAN-2-YL)-5-VINYL-1,3-DIOXOLANE (CAS No. 144901-90-6) is a multifaceted compound with significant potential in medicinal chemistry and materials science. Its unique structural features and functional groups make it an attractive intermediate for the synthesis of biologically active molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in both academic and industrial settings.